1-benzyl-6-methylpyrimidine-2,4(1H,3H)-dione
Cat. No. B1267273
Key on ui cas rn:
33443-58-2
M. Wt: 216.24 g/mol
InChI Key: LXRVJHIISSYWEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br:10][CH2:11][c:12]1[cH:13][cH:14][cH:15][cH:16][cH:17]1.[CH3:1][c:2]1[cH:3][c:4](=[O:9])[nH:5][c:6](=[O:8])[nH:7]1>>[CH3:1][c:2]1[cH:3][c:4](=[O:9])[nH:5][c:6](=[O:8])[n:7]1[CH2:11][c:12]1[cH:13][cH:14][cH:15][cH:16][cH:17]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
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BrCc1ccccc1
|
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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Cc1cc(=O)[nH]c(=O)[nH]1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
Cc1cc(=O)[nH]c(=O)n1Cc1ccccc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
